N-(1,3-benzodioxol-5-yl)-4-[(5Z)-5-[(3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-[(5Z)-5-[(3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide
• InChI: InChI=1S/C22H20N2O5S2/c1-27-16-5-2-4-14(10-16)11-19-21(26)24(22(30)31-19)9-3-6-20(25)23-15-7-8-17-18(12-15)29-13-28-17/h2,4-5,7-8,10-12H,3,6,9,13H2,1H3,(H,23,25)/b19-11-
• InChI Key: HGNAZZKMRNSRGN-ODLFYWEKSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)NC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H20N2O5S2
• Molecular Weight: 456.5 g/mol
• CAS No.: 476666-56-5

Description

N-(1,3-benzodioxol-5-yl)-4-[(5Z)-5-[(3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide is a useful research compound. Its molecular formula is C22H20N2O5S2 and its molecular weight is 456.53. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

• The compound has been synthesized and shown moderate antitumor activity against various malignant tumor cells, with UO31 renal cancer cell line being most sensitive (Horishny & Matiychuk, 2020).

Antifungal and Antibacterial Properties

• Some derivatives of the compound have been prepared as potential antifungal compounds. Most showed no significant activity, but one derivative strongly inhibited the growth of various Candida species and Trichosporon asahii (Doležel et al., 2009).
• A series of derivatives were synthesized and exhibited in vitro antibacterial activity against Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi, as well as antifungal activity against Aspergillus niger and Candida albicans (Baviskar et al., 2013).

Antioxidant and Anti-inflammatory Activities

• Several derivatives have been synthesized and evaluated for their antioxidant and/or anti-inflammatory activities, with some exhibiting significant efficacy in various assays (Koppireddi et al., 2013).

Antipsychotic and Anticonvulsant Activities

• Certain derivatives have been synthesized and screened for their antipsychotic and anticonvulsant activities, with one compound in particular showing notable efficacy in this area (Kaur et al., 2012).